Cas no 141074-69-3 (2-Propenoic acid, 3-(2,3-dihydroxyphenyl)-, butyl ester)

• Product name: 2-Propenoic acid, 3-(2,3-dihydroxyphenyl)-, butyl ester
• CAS No: 141074-69-3
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 1300701

2-Propenoic acid, 3-(2,3-dihydroxyphenyl)-, butyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(2,3-dihydroxyphenyl)-, butyl ester

• Inchi： 1S/C13H16O4/c1-2-3-9-17-12(15)8-7-10-5-4-6-11(14)13(10)16/h4-8,14,16H,2-3,9H2,1H3
• InChI Key： WJLKOGWIFIKHKN-UHFFFAOYSA-N
• SMILES： C(OCCCC)(=O)C=CC1=CC=CC(O)=C1O

Computed Properties

• Exact Mass: 236.10488

Experimental Properties

• Density: 1.200±0.06 g/cm3(Predicted)
• Boiling Point: 399.8±32.0 °C(Predicted)
• PSA: 66.76
• pka: 8.23±0.35(Predicted)